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Compound of Interest

Compound Name: Carboxy-PTIO

Cat. No.: B1668435 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal

of Carboxy-PTIO (2-(4-Carboxyphenyl)-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide), a

potent nitric oxide (NO) scavenger. Adherence to these guidelines is critical to ensure a safe

laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) for Handling
Carboxy-PTIO
When working with Carboxy-PTIO in a solid or dissolved state, a comprehensive approach to

personal protection is mandatory. The following table summarizes the required PPE.
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields (or goggles).[1]

Protects eyes from accidental

splashes or contact with the

chemical.

Conforming to EU Standard

EN 166 or OSHA 29 CFR

1910.133.[2]

Ensures certified and

adequate protection.

Hand Protection
Chemically resistant protective

gloves.[1]

Prevents skin contact and

potential absorption.

Inspect gloves for integrity

before each use.[1]

Guarantees the protective

barrier is not compromised.

Body Protection
Long-sleeved laboratory coat

or clothing.[1]

Minimizes the risk of skin

exposure to spills or dust.

Respiratory Protection
Generally not required under

normal use conditions.[1][2]

Carboxy-PTIO has low

volatility.

Use a NIOSH-approved N95

(or equivalent) particle filter

respirator if dust formation is

likely.

Protects the respiratory system

from inhalation of airborne

particles.

Standard Operating Procedure for Handling
Carboxy-PTIO
Follow these step-by-step instructions for the safe handling of Carboxy-PTIO throughout your

experimental workflow.

1. Preparation and Weighing:

Designate a specific area for handling Carboxy-PTIO, preferably in a chemical fume hood to

minimize dust dispersion.

Before handling, ensure all required PPE is correctly worn.
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When weighing the solid, crystalline Carboxy-PTIO, handle it gently to avoid creating dust.

[3]

Use a dedicated, clean spatula and weighing vessel.

2. Dissolution:

Carboxy-PTIO is soluble in various solvents, including water, PBS (pH 7.2), ethanol, DMSO,

and DMF.[3][4]

When preparing a stock solution, add the solvent to the pre-weighed Carboxy-PTIO slowly

to prevent splashing.

If using an organic solvent, it should be purged with an inert gas.[3]

Aqueous solutions should ideally be prepared fresh for each experiment.[3][5] If storage is

necessary, refrigerate at 4°C for up to one week.[5]

3. Experimental Use:

Handle all solutions containing Carboxy-PTIO with the same level of precaution as the solid

form.

Clearly label all containers with the chemical name, concentration, and date of preparation.

Avoid generating aerosols or splashes during transfers and dilutions.

4. Post-Experiment and Cleanup:

Decontaminate all surfaces and equipment that have come into contact with Carboxy-PTIO
using an appropriate laboratory cleaner.

Remove and wash contaminated clothing and gloves before reuse.[1]

Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[1][3]

Storage and Disposal Plan
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Proper storage and disposal are crucial for maintaining a safe laboratory.

Storage:

Store Carboxy-PTIO in a freezer at -20°C.[3][6]

Keep the container tightly closed and protect it from light.[5][6]

Carboxy-PTIO is a combustible solid and should be stored away from strong oxidizing

agents.[2]

Disposal:

While Carboxy-PTIO is not classified as a hazardous substance for transport, all chemical

waste should be handled responsibly.[1]

Dispose of unused Carboxy-PTIO and any contaminated materials (e.g., pipette tips, tubes,

gloves) in a designated chemical waste container.

Follow all local, state, and federal regulations for chemical waste disposal. Consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Safety and Handling Workflow
The following diagram illustrates the key decision points and procedural flow for safely handling

Carboxy-PTIO.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1668435?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/81540.pdf
https://www.dojindo.com/products/C348/
https://www.sigmaaldrich.com/US/en/product/mm/217386
https://www.dojindo.com/products/C348/
https://www.benchchem.com/product/b1668435?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ61316MA&productDescription=CARBOXY-PTIO+POT+SLT+10MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1668435?utm_src=pdf-body
https://www.fishersci.fr/store/msds?partNumber=15413929&countryCode=FR&language=en
https://www.benchchem.com/product/b1668435?utm_src=pdf-body
https://www.benchchem.com/product/b1668435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carboxy-PTIO Safety and Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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